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Compound of Interest

Compound Name: Propyl benzoate

Cat. No.: B1220288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of propyl benzoate, a significant organic

compound with applications ranging from flavoring and fragrance to cosmetics and

pharmaceuticals. This document consolidates its core chemical identifiers, physicochemical

properties, synthesis protocols, and safety information to support advanced research and

development activities.

Core Chemical Identifiers
Propyl benzoate is a benzoate ester resulting from the condensation of benzoic acid and

propanol.[1][2]

CAS Number: 2315-68-6[3][4][5][6][7]

IUPAC Name: Propyl benzoate[2][3][4]

Synonyms: n-Propyl benzoate, Benzoic acid propyl ester, Propyl benzenecarboxylate[2][3]

[4][5][6][8]

Physicochemical and Pharmacokinetic Data
A summary of the key quantitative properties of propyl benzoate is presented in the table

below. This data is essential for experimental design, formulation development, and safety

assessments.
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Property Value Source

Molecular Formula C₁₀H₁₂O₂ [3][4][5][6][8]

Molar Mass 164.201 g/mol [3][4]

Appearance
Colorless oily liquid with a

nutty odor
[3]

Density 1.0230 g/cm³ at 20 °C [3]

Melting Point -51.6 °C [3]

Boiling Point 230 °C [3]

Flash Point 98 °C [3]

Solubility in Water Insoluble [3]

Solubility
Miscible with ethanol and

diethyl ether
[3]

LogP 3.01 [2]

Experimental Protocol: Synthesis of n-Propyl
Benzoate via Fischer Esterification
This section details a standard laboratory procedure for the synthesis of n-propyl benzoate.

Objective: To synthesize n-propyl benzoate from benzoic acid and n-propanol using sulfuric

acid as a catalyst.

Materials:

Benzoic acid

n-Propanol

Concentrated sulfuric acid

Water
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Anhydrous magnesium sulfate

Separatory funnel

Reflux apparatus

Procedure:

Set up a reflux apparatus.

Add benzoic acid and n-propanol to the reaction flask.

Carefully add a few drops of concentrated sulfuric acid to the mixture to act as a catalyst.

Reflux the solution for approximately one hour.

After reflux, allow the mixture to cool and then transfer it to a separatory funnel containing

water.

The ester layer will initially float on top. Separate this layer.

Wash the separated ester layer with additional water. The ester should now be the bottom

layer.

Perform one final wash with water.

Transfer the washed ester to a clean, dry container and add anhydrous magnesium sulfate

to remove any residual water.

Synthesis Workflow
The following diagram illustrates the key steps in the Fischer esterification synthesis of propyl
benzoate.
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Fischer Esterification of Propyl Benzoate

Reactants:
Benzoic Acid & n-Propanol

Reflux
(1 hour)

Catalyst:
Conc. Sulfuric Acid

Quenching & Extraction
(with Water)

Washing
Drying

(Anhydrous MgSO4)
Final Product:

Propyl Benzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of propyl benzoate.

Applications and Safety Considerations
Propyl benzoate is utilized as a synthetic flavoring agent in foods due to its nutty and sweet,

fruity taste.[1][3] It also possesses antimicrobial properties, leading to its use as a preservative

in cosmetics.[1][3] Natural occurrences of propyl benzoate have been noted in sweet cherries,

clove stems, and butter.[1][3]

From a safety perspective, propyl benzoate may cause skin and respiratory tract irritation.[9]

In case of contact, standard first aid measures should be followed, such as rinsing the affected

area with water.[10] It is recommended to use adequate ventilation and personal protective

equipment, such as gloves and safety glasses, when handling this compound.[9][10] The

toxicological properties of propyl benzoate have not been fully investigated.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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